Cas no 305808-15-5 (3-Methyl-2-oxopentanoic acid dihydrate calcium)

• Product Name: 3-Methyl-2-oxopentanoic acid dihydrate calcium
• CAS No: 305808-15-5
• MF: C₁₂H₂₂CaO₈
• MW: 334.376284122467
• CID: 299987
• PubChem ID: 24854807
• Update Time: 2025-04-19

3-Methyl-2-oxopentanoic acid dihydrate calcium Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-OXOPENTANOIC ACID CALCIUM
• 3-Methyl-2-oxopentanoic acid dihydrate calcium salt
• Pentanoic acid,3-methyl-2-oxo-, calcium salt, hydrate (2:1:1)
• Α- KETOISOLEUCINE CALCIUM SALT DIHYDRATE
• Calcium 3-methyl-2-oxopentanoate hydrate
• 3-Methyl-2-oxopentanoic acid calciuM salt dihydrate
• AKOS015899801
• calcium 3-methyl-2-oxovalerate hydrate
• J-018024
• 3-Methyl-2-oxopentanoic acid calcium salt hydrate
• 332927-05-6
• Calcium 3-methyl-2-oxopentanoate dihydrate
• calcium;3-methyl-2-oxopentanoate;dihydrate
• 305808-15-5
• 3-Methyl-2-oxopentanoic acid dihydrate calcium

• MDL： MFCD00149106
• Inchi： 1S/2C6H10O3.Ca.2H2O/c2*1-3-4(2)5(7)6(8)9;;;/h2*4H,3H2,1-2H3,(H,8,9);;2*1H2/q;;+2;;/p-2
• InChI Key： QZPKSONRSMXBTM-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(=O)[O-])C(C)CC.O=C(C(=O)[O-])C(C)CC.O.O

Computed Properties

• Exact Mass: 334.0940585g/mol
• Monoisotopic Mass: 334.0940585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 262 °C (dec.) (lit.)
• Solubility: Not determined

3-Methyl-2-oxopentanoic acid dihydrate calcium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3